Cas no 887978-24-7 (4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol
• CAS No: 887978-24-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD06410565
• CID: 1056758
• PubChem ID: 24730044
• Update Time: 2025-10-23

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-4-(p-tolyl)cyclohexanol
• 4-(aminomethyl)-4-(4-methylphenyl)Cyclohexanol
• 4-(AMINOMETHYL)-4-P-TOLYLCYCLOHEXANOL
• 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol
• SY015589
• SCHEMBL3212477
• AC7656
• 4-(Aminomethyl)-4-(p-tolyl)cyclohexan-1-ol
• 887978-24-7
• CS-0281256
• AKOS022183956
• SB79423
• FT-0728554
• EN300-1843048
• A861426
• MFCD06410565
• DB-023596

• MDL： MFCD06410565
• Inchi： 1S/C14H21NO/c1-11-2-4-12(5-3-11)14(10-15)8-6-13(16)7-9-14/h2-5,13,16H,6-10,15H2,1H3
• InChI Key： DHIOBIATTYQQCB-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(C)=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 219.16200
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.82670

Additional information on 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7)

4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol, emphasizing its role as a precursor in the production of sigma-1 receptor ligands. The study demonstrated that the compound can be efficiently synthesized through a multi-step process involving reductive amination and subsequent hydroxylation. The authors reported a high yield of 75%, with excellent purity, making it a viable candidate for large-scale production.

In addition to its synthetic utility, 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol has been investigated for its pharmacological properties. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound exhibits moderate affinity for the sigma-1 receptor, a protein implicated in neuroprotection and cognitive function. This finding suggests potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has explored the compound's mechanism of action. Molecular docking studies indicate that 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol interacts with the sigma-1 receptor at a unique binding site, distinct from other known ligands. This specificity could pave the way for the development of targeted therapies with reduced off-target effects. However, additional in vivo studies are needed to validate these findings and assess the compound's safety profile.

The potential applications of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol extend beyond CNS disorders. A recent patent application filed by a leading pharmaceutical company describes its use as a building block for the synthesis of anti-inflammatory agents. The patent highlights the compound's versatility and its ability to serve as a scaffold for the design of new drugs with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the compound's full therapeutic potential.

In conclusion, 4-(aminomethyl)-4-(4-methylphenyl)cyclohexan-1-ol (CAS: 887978-24-7) represents a promising candidate for drug development, with applications ranging from neurodegenerative diseases to inflammatory conditions. Continued research into its synthesis, pharmacological properties, and mechanism of action will be crucial for advancing its clinical utility. This brief underscores the importance of interdisciplinary collaboration in translating laboratory findings into real-world therapies.